Cas no 1369853-99-5 (4-Iodo-1-isopropoxy-2-isopropylbenzene)

• Product Name: 4-Iodo-1-isopropoxy-2-isopropylbenzene
• CAS No: 1369853-99-5
• MF: C₁₂H₁₇IO
• MW: 304.167256116867
• CID: 6793089
• PubChem ID: 164885196
• Update Time: 2025-10-28

4-Iodo-1-isopropoxy-2-isopropylbenzene Chemical and Physical Properties

Names and Identifiers

• MFCD29096406
• 4-Iodo-1-isopropoxy-2-isopropylbenzene
• A1-46843
• 1369853-99-5

• Inchi： 1S/C12H17IO/c1-8(2)11-7-10(13)5-6-12(11)14-9(3)4/h5-9H,1-4H3
• InChI Key： GESDODUIGZYLNV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(C)C)OC(C)C

Computed Properties

• Exact Mass: 304.03241g/mol
• Monoisotopic Mass: 304.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Iodo-1-isopropoxy-2-isopropylbenzene

4-Iodo-1-isopropoxy-2-isopropylbenzene (CAS No. 1369853-99-5)

4-Iodo-1-isopropoxy-2-isopropylbenzene is a complex organic compound with the CAS registry number 1369853-99-5. This compound belongs to the class of aryl iodides, which are widely used in various fields of organic chemistry due to their unique reactivity and versatility. The molecule features a benzene ring substituted with an iodo group at the para position, an isopropoxy group at the ortho position, and an isopropyl group at the meta position. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate in numerous synthetic transformations.

The synthesis of 4-Iodo-1-isopropoxy-2-isopropylbenzene typically involves multi-step reactions, often starting from benzene derivatives and incorporating directing groups to achieve the desired substitution pattern. The introduction of the iodo group is a critical step, as it enables subsequent cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in modern organic synthesis. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these reactions, making 4-Iodo-1-isopropoxy-2-isopropylbenzene more accessible for large-scale applications.

One of the most notable applications of this compound is in the field of drug discovery. The presence of an iodo group allows for modular assembly of complex molecular frameworks, which is essential in designing bioactive molecules with specific pharmacological properties. For instance, researchers have utilized 4-Iodo-1-isopropoxy-2-isopropylbenzene as a key intermediate in the synthesis of potential anticancer agents, where its ability to undergo regioselective coupling reactions plays a crucial role.

In addition to its role in medicinal chemistry, 4-Iodo-1-isopropoxy-2-isopropylbenzene has found applications in materials science, particularly in the development of advanced polymers and materials with tailored electronic properties. The compound's ability to participate in organometallic reactions has led to its use in synthesizing low-dimensional materials, such as graphene-like structures and metal-organic frameworks (MOFs), which hold promise for energy storage and catalysis.

Recent studies have also highlighted the potential of 4-Iodo-1-isopropoxy-2-isopropylbenzene in environmental chemistry, where it serves as a precursor for constructing sensors capable of detecting harmful pollutants. The compound's stability under harsh conditions and its ability to form covalent bonds with metal nanoparticles make it an ideal candidate for such applications.

From a structural standpoint, 4-Iodo-1-isopropoxy-2-isopropylbenzene exhibits interesting physical properties that are influenced by its substituents. The bulky isopropyl groups provide steric hindrance, which can slow down certain reaction pathways while accelerating others through steric effects. This dual behavior makes the compound a fascinating subject for mechanistic studies in organic chemistry.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These studies have provided insights into its electronic structure and intermolecular interactions, further aiding its application in diverse chemical systems.

Looking ahead, the demand for compounds like 4-Iodo-1-isopropoxy-2-isopropylbenzene is expected to grow as industries continue to seek sustainable and efficient synthetic routes for high-value chemicals. Ongoing research into green chemistry practices may also lead to novel methods for synthesizing this compound with reduced environmental impact.

In conclusion, 4-Iodo-1-isopropoxy-2-isopropylbenzene (CAS No. 1369853-99) stands out as a versatile building block in contemporary organic synthesis. Its unique combination of functional groups positions it at the forefront of innovation across multiple disciplines, from drug discovery to materials science. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding and capabilities in organic chemistry.